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Compound of Interest

Compound Name: Davercin

Cat. No.: B8055496 Get Quote

Introduction
Davercin, also known as Erythromycin A cyclic 11,12-carbonate, is a semi-synthetic macrolide

antibiotic. It is a derivative of erythromycin A, modified to improve its stability and

hydrophobicity.[1] Davercin functions by inhibiting bacterial protein synthesis through binding

to the 50S ribosomal subunit, which interferes with peptide translocation.[2] These

characteristics make it a valuable tool in various research applications, particularly in studies

involving bacterial protein synthesis and antibiotic resistance. Proper preparation and storage

of Davercin stock solutions are crucial for maintaining its potency and ensuring experimental

reproducibility. These notes provide detailed protocols for the preparation and storage of

Davercin stock solutions for research use.

Quantitative Data Summary
The following tables summarize the key quantitative data for preparing Davercin and general

Erythromycin stock solutions.

Table 1: Davercin (Erythromycin A cyclic 11,12-carbonate) Solubility

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8055496?utm_src=pdf-interest
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.bioaustralis.com/product/davercin/
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
http://www.invivochem.com/davercin.html
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility

Ethanol 30 mg/mL

Dimethylformamide (DMF) 15 mg/mL

Dimethyl sulfoxide (DMSO) 15 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Data sourced from GlpBio.[3]

Table 2: Recommended Stock Solution Concentrations for Erythromycin

Compound Solvent Stock Concentration

Erythromycin 95% Ethanol 50 mg/mL[4][5]

Erythromycin 95% Ethanol 20 mg/mL[6]

Erythromycin 100% Ethanol 10 mg/mL[7]

Note: These concentrations are for the parent compound, erythromycin, and can serve as a

guideline for Davercin.

Table 3: Storage and Stability of Davercin and Erythromycin Stock Solutions
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Compound
Storage
Temperature

Duration Notes

Davercin (Powder) -20°C Long-term[1]

Davercin Stock

Solution
-80°C Up to 6 months

Avoid repeated

freeze-thaw cycles.[3]

Davercin Stock

Solution
-20°C Up to 1 month

Avoid repeated

freeze-thaw cycles.[3]

Erythromycin Stock

Solution
-20°C Up to 1 year[4][5][6]

May crystallize when

added to liquid

culture, but remains

effective.[6]

Experimental Protocols
This section provides a detailed protocol for the preparation of a Davercin stock solution.

Materials
Davercin powder (purity >95%)[1]

Anhydrous Ethanol (200 proof) or 95% Ethanol

Sterile, conical-bottom polypropylene tubes (e.g., 15 mL or 50 mL)

Sterile, smaller volume polypropylene tubes for aliquoting

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mg/mL Davercin Stock
Solution

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh out the desired

amount of Davercin powder. For example, to prepare 10 mL of a 10 mg/mL stock solution,

weigh 100 mg of Davercin.

Dissolution: Transfer the weighed Davercin powder into a sterile 15 mL or 50 mL conical

tube. Add the appropriate volume of anhydrous or 95% ethanol (in this example, 10 mL).

Mixing: Cap the tube tightly and vortex the solution until the Davercin powder is completely

dissolved. To enhance solubility, the tube can be gently warmed to 37°C and sonicated for a

short period.[3]

Sterilization: Due to the solvent being ethanol, filter sterilization is generally not

recommended as the ethanol may damage the filter membrane.[7] All steps should be

performed under aseptic conditions to ensure sterility.

Aliquoting: Dispense the stock solution into smaller, sterile polypropylene tubes in volumes

appropriate for your experiments. This minimizes the number of freeze-thaw cycles for the

entire stock.

Storage: Label the aliquots clearly with the compound name, concentration, date of

preparation, and solvent. Store the aliquots at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[3]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for preparing a Davercin stock

solution and a simplified representation of its mechanism of action.

Preparation Dissolution Storage

Weigh Davercin Powder Transfer to Sterile Tube Add Ethanol Vortex/Sonicate to Dissolve Aliquot into Tubes Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for Davercin stock solution preparation.
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Caption: Davercin's mechanism of action on the bacterial ribosome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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